Cas no 1932626-34-0 ((3S,4S)-1-Boc-4-methyl-piperidine-3-carboxylic acid)

• Product Name: (3S,4S)-1-Boc-4-methyl-piperidine-3-carboxylic acid
• CAS No: 1932626-34-0
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD27952801
• CID: 5221244
• Update Time: 2026-03-07

(3S,4S)-1-Boc-4-methyl-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-1-Boc-4-methyl-piperidine-3-carboxylic acid

• MDL： MFCD27952801
• Inchi： 1S/C12H21NO4/c1-8-5-6-13(7-9(8)10(14)15)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)/t8-,9+/m0/s1
• InChI Key： IFPZGYNNPYYDGA-DTWKUNHWSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](C)[C@H](C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (3S,4S)-1-Boc-4-methyl-piperidine-3-carboxylic acid

Comprehensive Overview of (3S,4S)-1-Boc-4-methyl-piperidine-3-carboxylic acid (CAS No. 1932626-34-0)

(3S,4S)-1-Boc-4-methyl-piperidine-3-carboxylic acid (CAS No. 1932626-34-0) is a chiral piperidine derivative widely utilized in pharmaceutical and organic synthesis. This compound features a Boc-protected amine and a carboxylic acid functional group, making it a versatile intermediate for drug discovery and peptide modification. Its stereochemistry (3S,4S) is critical for applications requiring enantioselectivity, such as the development of protease inhibitors or receptor-targeted therapeutics.

The growing demand for chiral building blocks in medicinal chemistry has propelled interest in compounds like (3S,4S)-1-Boc-4-methyl-piperidine-3-carboxylic acid. Researchers frequently search for "Boc-protected piperidine derivatives" or "CAS 1932626-34-0 suppliers," reflecting its industrial relevance. Recent trends highlight its role in covalent inhibitor design and PROTAC (proteolysis-targeting chimera) development, aligning with the focus on targeted protein degradation therapies.

From a synthetic perspective, the 4-methyl substitution on the piperidine ring enhances steric control in reactions, while the carboxylic acid moiety allows for further derivatization via amide coupling or esterification. This dual functionality addresses common queries like "how to modify Boc-piperidine-3-carboxylic acids" or "stereoselective synthesis of 3,4-disubstituted piperidines," which rank high in academic search databases.

Analytical data for 1932626-34-0 typically includes high HPLC purity (>98%) and confirmed stereochemistry by chiral chromatography or X-ray crystallography. These quality parameters are crucial for users investigating "QC methods for chiral intermediates" or "Boc-group stability under reaction conditions." The compound's stability in DMSO and common organic solvents also makes it suitable for high-throughput screening platforms.

Environmental and regulatory considerations are increasingly shaping compound selection. (3S,4S)-1-Boc-4-methyl-piperidine-3-carboxylic acid aligns with green chemistry principles due to its recyclable Boc protecting group and minimal toxicity profile. This addresses trending searches like "sustainable chiral auxiliaries" and "REACH-compliant pharmaceutical intermediates," particularly in European markets.

In drug development pipelines, this compound frequently appears in patents targeting neurological disorders and metabolic diseases, correlating with search volumes for "piperidine-based GPCR modulators." Its structural features enable blood-brain barrier penetration—a key consideration for CNS drug candidates—explaining persistent interest from medicinal chemists.

Technological advancements have streamlined the production of 1932626-34-0, with modern continuous flow chemistry methods reducing racemization risks compared to batch processes. This responds to industry pain points reflected in queries such as "scale-up of stereosensitive reactions" and "cost-effective chiral pool strategies."

The compound's XLogP3-AA value (calculated partition coefficient) of ~1.2 indicates balanced lipophilicity, making it valuable for property-based drug design. This physicochemical characteristic is frequently referenced in searches about "optimizing lead compound solubility" and "Piperidine ADME predictions," underscoring its multidisciplinary utility.

As the pharmaceutical industry shifts toward fragment-based drug discovery, (3S,4S)-1-Boc-4-methyl-piperidine-3-carboxylic acid serves as an ideal molecular fragment due to its moderate size (MW: 243.3 g/mol) and multiple vectors for growth. This connects with emerging search trends like "3D fragment libraries" and "privileged structures in FBDD."

Storage recommendations for CAS 1932626-34-0 typically suggest -20°C under nitrogen to preserve stereochemical integrity, addressing practical concerns from purchasers searching for "long-term storage of chiral acids." Its compatibility with automated synthesis platforms further enhances workflow integration for combinatorial chemistry applications.